Cas no 58031-02-0 (4-Pentenoic acid, 2-methyl-, 2-methylpropyl ester)

• Product Name: 4-Pentenoic acid, 2-methyl-, 2-methylpropyl ester
• CAS No: 58031-02-0
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 343360
• PubChem ID: 21489697
• Update Time: 2025-04-19

4-Pentenoic acid, 2-methyl-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 2-methyl-, 2-methylpropyl ester
• 2-methylpropyl 2-methylpent-4-enoate
• 4-Pentenoic acid, 2-methyl-, isobutyl ester
• SCHEMBL11793343
• DTXSID10614753
• WBOXHCVWWIJOLN-UHFFFAOYSA-N
• 58031-02-0

• Inchi： 1S/C10H18O2/c1-5-6-9(4)10(11)12-7-8(2)3/h5,8-9H,1,6-7H2,2-4H3
• InChI Key： WBOXHCVWWIJOLN-UHFFFAOYSA-N
• SMILES： O(C(C(C)CC=C)=O)CC(C)C

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters